Cas no 31450-14-3 (γ-Linolenic Acid Ethyl Ester)

• Product Name: γ-Linolenic Acid Ethyl Ester
• CAS No: 31450-14-3
• MF: C₂₀H₃₄O₂
• MW: 306.482766628265
• CID: 299011
• PubChem ID: 9883013
• Update Time: 2025-06-14

γ-Linolenic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 6,9,12-Octadecatrienoicacid, ethyl ester, (6Z,9Z,12Z)-
• Ethyl linolenate gamma
• β-Linolenic Acid Ethyl Ester
• γ-Linolenic Acid ethyl ester
• 6,9,12-OCTADECATRIENOIC ACID ETHYL ESTER
• Ethyl gamma-linolenate
• Ethyl gamma-linolenic acid
• gamma-Linolenic acid, ethyl ester
• CHEBI:183738
• 6Z,9Z,12Z-Octadecatrienoic acid, ethyl ester
• Ethyl (6Z,9Z,12Z)-octadeca-6,9,12-trienoate
• 31450-14-3
• NS00096681
• SCHEMBL17871051
• ETHYL .GAMMA.-LINOLENATE
• .gamma.-Linolenic acid ethyl ester
• .GAMMA.-LINOLENIC ACID, ETHYL ESTER
• AC-33777
• MJLYTDAIYLGSRZ-ORZIMQNZSA-N
• cis-6,cis-9,cis-12 Octadecadienoic acid ethyl ester
• 6,9,12-Octadecatrienoic acid, ethyl ester, (6Z,9Z,12Z)-
• Gamma-linolenicacidethylester
• UNII-Z2942E0NCT
• AKOS040758537
• ??-Linolenic acid ethyl ester
• gamma-Linolenic acid ethyl ester
• ETHYL .GAMMA.-LINOLENIC ACID
• Q27294903
• CS-0028566
• HY-108396
• Z2942E0NCT
• Ethyl γ-linolenate
• (6Z,9Z,12Z)-6,9,12-Octadecatrienoic Acid Ethyl Ester; (Z,Z,Z)-6,9,12-Octadecatrienoic Acid Ethyl Ester; Ethyl ?-Linolenate; Ethyl ?-Linolenic Acid
• γ-Linolenic Acid Ethyl Ester

• MDL： MFCD00056309
• Inchi： 1S/C20H34O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h8-9,11-12,14-15H,3-7,10,13,16-19H2,1-2H3/b9-8-,12-11-,15-14-
• InChI Key： MJLYTDAIYLGSRZ-ORZIMQNZSA-N
• SMILES： O(CC)C(CCCC/C=C\C/C=C\C/C=C\CCCCC)=O

Computed Properties

• Exact Mass: 306.25600
• Monoisotopic Mass: 306.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.893±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 390.6±31.0 ºC (760 Torr),
• Flash Point: 100.8±23.2 ºC,
• Refractive Index: 1.475
• Solubility: Insuluble (1.9E-3 g/L) (25 ºC),
• PSA: 26.30000
• LogP: 6.13900
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

γ-Linolenic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives

Additional information on γ-Linolenic Acid Ethyl Ester

Comprehensive Guide to γ-Linolenic Acid Ethyl Ester (CAS No. 31450-14-3): Properties, Benefits, and Applications

γ-Linolenic Acid Ethyl Ester (GLA-EE), with CAS No. 31450-14-3, is a bioactive fatty acid derivative gaining traction in nutraceutical, cosmetic, and pharmaceutical industries. As an ethyl ester form of gamma-linolenic acid, it offers enhanced bioavailability and stability compared to its free acid counterpart. This compound is classified as an omega-6 fatty acid ester and is derived from plant sources like borage oil, evening primrose oil, and blackcurrant seed oil. Its molecular formula is C₂₀H₃₄O₂, with a molecular weight of 306.48 g/mol.

The rising interest in GLA ethyl ester supplements aligns with growing consumer demand for anti-inflammatory natural compounds and skin health boosters. Recent studies highlight its potential in modulating metabolic syndromes, with PubMed publications noting its role in prostaglandin E1 synthesis. Unlike unesterified GLA, the ethyl ester form demonstrates superior intestinal absorption rates, making it a preferred choice for dietary supplement formulations.

From a chemical perspective, CAS 31450-14-3 exhibits unique physicochemical properties. The esterification process increases its oxidative stability by approximately 40% compared to free GLA, as measured by Rancimat testing. This characteristic is particularly valuable for cosmetic emulsion stability and supplement shelf life extension. Analytical methods for quality control typically employ HPLC-UV at 205 nm or GC-FID with appropriate derivatization protocols.

Current market trends show increased searches for "GLA ethyl ester vs. fish oil" and "best time to take GLA supplements", reflecting consumer interest in comparative efficacy and dosing protocols. Clinical trials suggest optimal absorption occurs when administered with medium-chain triglyceride (MCT) carriers. The compound's skin barrier enhancement properties have also spurred innovation in eczema relief creams and anti-aging serums, with patent filings increasing by 22% since 2020.

Manufacturers of 31450-14-3 products must adhere to stringent quality standards. Batch-to-batch consistency requires monitoring of peroxide values (≤5 meq/kg) and acid values (≤0.5 mg KOH/g). Advanced purification techniques like molecular distillation ensure removal of trans-fatty acid isomers and pesticide residues. Regulatory compliance includes meeting USP-NF and EP monograph specifications for fatty acid esters.

Emerging research directions explore GLA ethyl ester's epigenetic effects, particularly its influence on PPAR-gamma activation. This mechanism may explain its observed benefits in metabolic flexibility and adipose tissue modulation. The compound's synergistic effects with CBD oil represent another promising area, with preliminary data suggesting enhanced endocannabinoid system modulation.

For formulation scientists, the log P value of 7.2 indicates excellent lipid bilayer permeability, facilitating development of transdermal delivery systems. Stability studies recommend storage under nitrogen atmosphere at ≤-20°C for long-term preservation. In functional food applications, microencapsulation with cyclodextrin matrices has proven effective for masking the characteristic oily taste.

The global market for gamma-linolenic acid derivatives is projected to reach $420 million by 2027, driven by demand for plant-based actives and clean-label supplements. Analytical challenges include distinguishing 31450-14-3 from isomeric compounds like α-linolenic acid ethyl ester, requiring silver-ion chromatography or mass spectrometry for definitive identification.

Consumer education remains crucial, as evidenced by frequent searches for "GLA side effects" and "GLA dosage for hormonal balance". Current clinical guidelines suggest a therapeutic range of 240-480 mg/day, with higher doses reserved for specific dermatological conditions. The ethyl ester form typically provides 15-20% greater plasma AUC than equivalent GLA doses, as confirmed by pharmacokinetic modeling.

Innovative applications include nanostructured lipid carriers for targeted delivery and hybrid gels combining GLA-EE with bakuchiol for photoaging prevention. Quality assessment protocols now incorporate 1H-NMR spectroscopy for esterification degree verification, while accelerated stability testing follows ICH Q1A guidelines. These advancements position γ-Linolenic Acid Ethyl Ester as a versatile bioactive with expanding therapeutic potential.